Selective hydrogenation of nitriles to primary amines catalyzed by a novel iron complex†
Chemical Communications Pub Date: 2015-12-15 DOI: 10.1039/C5CC08204H
Abstract
Hydrogenation of nitriles to primary amines constitutes an atom-efficient and environmentally benign synthetic reaction. Herein we present a novel complex based on earth-abundant iron, and its application in the catalytic homogeneous hydrogenation of (hetero)aromatic, benzylic, and aliphatic nitriles to selectively form primary amines.
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Journal Name:Chemical Communications
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